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Introduction
Necroptosis is a regulated form of necrotic cell death that plays a critical role in various

physiological and pathological processes, including inflammation, infectious diseases, and

neurodegeneration.[1][2] Unlike apoptosis, necroptosis is a caspase-independent pathway,

typically initiated by death receptors like TNFR1.[3] The core signaling cascade involves the

sequential activation of Receptor-Interacting Protein Kinase 1 (RIPK1), RIPK3, and the mixed-

lineage kinase domain-like pseudokinase (MLKL), which is the ultimate executioner of

necroptosis.[3][4]

Jurkat cells, particularly Fas-associated death domain (FADD)-deficient variants, are a widely

used in vitro model to study necroptosis.[5][6] In these cells, the apoptotic pathway is impaired,

making them susceptible to TNF-induced necroptosis.[4] Sibiriline has been identified as a

new, potent, and specific competitive inhibitor of RIPK1.[5][7] It selectively blocks necroptotic

cell death without affecting caspase-dependent apoptosis, making it an invaluable tool for

dissecting cell death pathways.[6][8] These notes provide detailed protocols for using sibiriline
to study the mechanisms of necroptosis in Jurkat cells.

Mechanism of Action of Sibiriline
Sibiriline is a small molecule inhibitor that specifically targets the ATP-binding site of RIPK1,

locking the kinase in an inactive conformation.[5][8] By inhibiting the kinase activity of RIPK1,
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sibiriline prevents the formation of the necrosome, a key signaling complex composed of

RIPK1 and RIPK3. This blockade halts the downstream phosphorylation and activation of

MLKL, thereby preventing the plasma membrane rupture and cell death characteristic of

necroptosis.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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